Methyl 3-(2-chlorophenyl)-5-(4-chlorophenyl)-4,6-dioxo-1-phenyloctahydropyrrolo[3,4-c]pyrrole-1-carboxylate

• IUPAC Name: methyl 1-(2-chlorophenyl)-5-(4-chlorophenyl)-4,6-dioxo-3-phenyl-1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3-carboxylate
• InChI: InChI=1S/C26H20Cl2N2O4/c1-34-25(33)26(15-7-3-2-4-8-15)21-20(22(29-26)18-9-5-6-10-19(18)28)23(31)30(24(21)32)17-13-11-16(27)12-14-17/h2-14,20-22,29H,1H3
• InChI Key: TUYYPGHVGKIJBK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1(C2C(C(N1)C3=CC=CC=C3Cl)C(=O)N(C2=O)C4=CC=C(C=C4)Cl)C5=CC=CC=C5
• Molecular Formula: C26H20Cl2N2O4
• Molecular Weight: 495.3 g/mol

Description

Methyl 3-(2-chlorophenyl)-5-(4-chlorophenyl)-4,6-dioxo-1-phenyloctahydropyrrolo[3,4-c]pyrrole-1-carboxylate is a useful research compound. Its molecular formula is C26H20Cl2N2O4 and its molecular weight is 495.36. The purity is usually 95%.
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Scientific Research Applications

Green Synthetic Approaches

A study developed a simple and efficient synthetic protocol for producing pyrano pyrimidine carboxylate derivatives, showcasing a green approach that emphasizes high yields, a metal-free catalyst, easy work-up procedure, and avoidance of toxic catalysts and hazardous solvents (Yadav et al., 2021).

Crystal Structure and Molecular Interactions

Research on methyl 3-(1H-pyrazol-4-yl)octahydropyrrolo[3,4-c]pyrrole-1-carboxylates provided insights into their crystal structures, highlighting different hydrogen-bonded sheets formed by the molecules, which could influence their chemical reactivity and potential applications in materials science (Quiroga et al., 2013).

Novel Chemical Reactions

A study on the addition of aromatic nitrogen heterocycles to a 2H-azirine-3-carboxylic ester revealed efficient alkylating agents, showcasing the versatility of related compounds in synthetic chemistry (Alves et al., 2000).

Antimicrobial Activities

Derivatives of 1,5-diphenylpyrrole, including compounds structurally similar to the one , have been evaluated for their antimycobacterial activity. This research indicates the potential for such compounds to be used in developing new treatments against Mycobacterium tuberculosis and other atypical mycobacteria (Biava et al., 2008).

Structural Determination via Synchrotron X-ray Powder Diffraction

The crystal structures of related compounds have been obtained ab initio from synchrotron X-ray powder diffraction data, providing valuable information for the development of antitumoral agents (Silva et al., 2012).